Cas no 7617-70-1 (Benzaldehyde, 4-(2-bromoethyl)-)

Benzaldehyde, 4-(2-bromoethyl)-, is a brominated aromatic aldehyde with the molecular formula C9H9BrO. This compound features a reactive bromoethyl substituent at the para position of the benzaldehyde ring, making it a versatile intermediate in organic synthesis. Its key advantages include its utility in nucleophilic substitution reactions, where the bromoethyl group can be further functionalized, and its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The aldehyde moiety also offers additional reactivity for condensation or reduction reactions. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.

Benzaldehyde, 4-(2-bromoethyl)- structure

7617-70-1 structure

Product name:Benzaldehyde, 4-(2-bromoethyl)-

CAS No:7617-70-1

MF:C₉H₉BrO

MW:213.071161985397

MDL:MFCD14525862

CID:538222

Benzaldehyde, 4-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-(2-bromoethyl)-
- 4-(2-bromoethyl)benzaldehyde
- MDL： MFCD14525862

Computed Properties

Exact Mass: 211.98367

Experimental Properties

PSA: 17.07

Benzaldehyde, 4-(2-bromoethyl)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D779418-1g	4-(2-Bromoethyl)benzaldehyde	7617-70-1	95%	1g	$980	2024-07-20
A2B Chem LLC	AC53044-5g	Benzaldehyde, 4-(2-bromoethyl)-	7617-70-1	>98%	5g	$1934.00	2024-04-19
eNovation Chemicals LLC	D779418-1g	4-(2-Bromoethyl)benzaldehyde	7617-70-1	95%	1g	$980	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1387871-1g	4-(2-Bromoethyl)benzaldehyde	7617-70-1	98%	1g	￥7732.00	2024-07-28
A2B Chem LLC	AC53044-1g	Benzaldehyde, 4-(2-bromoethyl)-	7617-70-1	>98%	1g	$856.00	2024-04-19
eNovation Chemicals LLC	D779418-1g	4-(2-Bromoethyl)benzaldehyde	7617-70-1	95%	1g	$980	2025-02-24

Benzaldehyde, 4-(2-bromoethyl)- Related Literature

1. Statement of Retraction
2. Structural imposition on the off–on response of naphthalimide based probes for selective thiophenol sensing†

Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
3. Structural and electronic properties of the heterointerfaces for Cu2ZnSnS4 photovoltaic cells: a density-functional theory study†

J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
4. Synthesis of benzofuro- and benzothieno[2,3-c]pyridines via copper-catalyzed [4 + 2] annulation of ketoxime acetates with acetoacetanilide†

Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
5. Spin probe method of electron paramagnetic resonance spectroscopy – a qualitative test for measuring the evolution of dry eye syndrome under treatment†

Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972

Additional information on Benzaldehyde, 4-(2-bromoethyl)-

Comprehensive Overview of Benzaldehyde, 4-(2-bromoethyl)- (CAS No. 7617-70-1)

Benzaldehyde, 4-(2-bromoethyl)- (CAS No. 7617-70-1) is a specialized organic compound that has garnered significant attention in synthetic chemistry and industrial applications. This aromatic aldehyde derivative, characterized by its bromoethyl substituent, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its unique molecular structure, combining a benzaldehyde core with a reactive 2-bromoethyl side chain, enables diverse functionalization pathways, making it invaluable for researchers and manufacturers alike.

In recent years, the demand for Benzaldehyde, 4-(2-bromoethyl)- has surged due to its role in developing advanced materials and bioactive molecules. A trending topic in scientific forums revolves around its application in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to optimize its production, aligning with global initiatives to reduce hazardous waste. Searches for "CAS 7617-70-1 solvent-free synthesis" or "4-(2-bromoethyl)benzaldehyde applications" reflect growing interest in its environmental compatibility.

The compound's reactivity is attributed to the electrophilic nature of the bromoethyl group, which facilitates nucleophilic substitution reactions. This property is leveraged in constructing complex molecular architectures, such as heterocyclic compounds and polymer precursors. Popular queries like "how to purify Benzaldehyde, 4-(2-bromoethyl)-" or "7617-70-1 storage conditions" highlight practical concerns among laboratory technicians. Proper handling under inert atmospheres and protection from light are recommended to maintain stability.

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Analytical characterization of Benzaldehyde, 4-(2-bromoethyl)- typically involves techniques such as GC-MS, NMR, and HPLC. Data from these methods ensure purity and compliance with regulatory standards, a topic frequently queried as "7617-70-1 spectroscopic data." The compound's spectral fingerprints are well-documented in open-access databases, aiding quality control in procurement processes. Collaborative platforms like PubChem and Reaxys provide peer-reviewed references, enhancing transparency for end-users.

Emerging research explores the compound's potential in medicinal chemistry, particularly as a building block for kinase inhibitors and antimicrobial agents. Discussions on "4-(2-bromoethyl)benzaldehyde drug discovery" or "CAS 7617-70-1 biological activity" dominate academic search trends. Computational modeling studies predict its binding affinity to enzymatic targets, accelerating hit-to-lead optimization. Such applications align with the pharmaceutical industry's focus on precision medicine and targeted therapies.

In summary, Benzaldehyde, 4-(2-bromoethyl)- (CAS No. 7617-70-1) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across sectors—from green synthesis to life sciences—ensures its enduring relevance. By addressing user queries and industry trends, this overview bridges technical depth with accessible insights, fostering informed decision-making for stakeholders worldwide.